Cas no 2034527-97-2 (N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide)

• Product Name: N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide
• CAS No: 2034527-97-2
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5797702
• PubChem ID: 121021549
• Update Time: 2025-06-30

N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide
• 7-phenyl-N-(o-tolyl)-1,4-thiazepane-4-carboxamide 1,1-dioxide
• F6557-0985
• AKOS026697696
• N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1,4-thiazepane-4-carboxamide
• 2034527-97-2

• Inchi： 1S/C19H22N2O3S/c1-15-7-5-6-10-17(15)20-19(22)21-12-11-18(25(23,24)14-13-21)16-8-3-2-4-9-16/h2-10,18H,11-14H2,1H3,(H,20,22)
• InChI Key： GHDPHQBCRDLNGO-UHFFFAOYSA-N
• SMILES： S1(CCN(C(NC2C=CC=CC=2C)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide

Recent Advances in the Study of N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide (CAS: 2034527-97-2)

N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide (CAS: 2034527-97-2) is a novel thiazepane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1lambda6,4-thiazepane core, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

The synthesis of N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide involves a multi-step process that includes the formation of the thiazepane ring followed by functionalization at the 4-position with a carboxamide group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored the structure-activity relationship (SAR) of this compound, identifying key structural features that contribute to its biological activity.

In vitro studies have demonstrated that N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide exhibits potent inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit certain kinases involved in cell proliferation and survival, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate inflammatory mediators has sparked interest in its application for treating chronic inflammatory diseases.

Recent preclinical studies have further validated the therapeutic potential of this compound. In animal models of cancer and inflammation, N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide demonstrated significant efficacy in reducing tumor growth and inflammation markers, respectively. These findings have paved the way for further investigations into its pharmacokinetics and toxicology profiles, which are critical for its transition into clinical trials.

Despite these promising results, challenges remain in the development of N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, N-(2-methylphenyl)-1,1-dioxo-7-phenyl-1lambda6,4-thiazepane-4-carboxamide (CAS: 2034527-97-2) represents a promising candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be crucial for its advancement into clinical applications. The insights gained from these studies may also inspire the design of related compounds with enhanced pharmacological properties.